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Compound of Interest

Compound Name: 7,7-Dimethyloctanoic acid
CAS No.: 130776-67-9
Cat. No.: B6159452
Get Quote
. J

Executive Summary & Chemical Identity[2][3]

7,7-Dimethyloctanoic acid is a specialized medium-chain fatty acid derivative characterized
by a terminal neo-structure (tert-butyl group) at the omega end of the carbon chain. Unlike its
commercially ubiquitous isomer "Neodecanoic acid" (often a mixture of alpha-branched
isomers like 2,2-dimethyloctanoic acid), the 7,7-isomer possesses a linear alkyl spacer capped
by steric bulk.

This structural distinction is critical in drug development. While alpha-branching (2,2-) hinders
esterification/hydrolysis at the head group, omega-branching (7,7-) specifically blocks

-oxidation and

-oxidation from the tail, significantly enhancing metabolic stability without sterically
compromising the carboxylic acid pharmacophore.

Chemical Nomenclature & Identifiers[1][2][4][5][6]
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Identifier

Details

IUPAC Name

7,7-Dimethyloctanoic acid

Common Synonyms

Neo-decanoic acid (ambiguous - see Note);

-tert-butylhexanoic acid

CAS Number

130776-67-9 (Specific Isomer); 26896-20-8

(Mixture/Generic)

Molecular Formula

SMILES

CC(C)(C)CCCCCC(=0)0

InChl Key

YPIFGDQKSSMYHQ-UHFFFAOYSA-N

CRITICAL NOTE ON CAS CONFUSION: Commercial databases frequently conflate CAS

130776-67-9 with "Neodecanoic acid" or "2,2-dimethyloctanoic acid.” Researchers must verify

the structure via NMR to ensure the gem-dimethyl group is at position 7 (tail) and not position 2

(head).

Structural Analysis & Visualization

The molecule consists of a carboxylic acid head group, a flexible pentamethylene spacer (

to

), and a quaternary carbon at position 7.

Diagram 1: Structural Topology & Steric Mapping

This diagram illustrates the specific atom mapping and the "Metabolic Shield" provided by the

tert-butyl tail.
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Figure 1: Functional topology of 7,7-Dimethyloctanoic acid showing the separation of the
reactive head group from the metabolically protective tail.

Physical & Thermodynamic Properties[1][3][6][7][9]

The following data distinguishes between the pure 7,7-isomer (derived from computational
consensus and synthesis data) and the commercial mixture often supplied under generic
labels.

Table 1: Physicochemical Constants
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Pure 7,7-Isomer Commercial
. . . Relevance to
Property (Predicted/Experim  Mixture
. Protocol
ental) (Neodecanoic)
) Stoichiometric
Molecular Weight 172.27 g/mol 172.27 g/mol )
calculations.
) o o Handling and
Physical State Liquid (at 20°C) Liquid ) )
dispensing.
High BP requires
N _ 265.6 + 8.0 °C (760 o
Boiling Point 243 — 253 °C vacuum distillation for
mmHg) __—
purification.
] ] Remains liquid in cold
Melting Point <-30 °C (Est.) -40to -51 °C
storage.
. Volumetric dosing
Density 0.908 £ 0.06 g/cm3 0.91 g/cm?3
accuracy.
Refractive Ind 1.439 Quick purity check
efractive Index ~1.
1.439 - 1.443 (vs. water 1.33).
] Safety classification
Flash Point 121.3+9.8°C 122 °C )
(Combustible).
Low volatility; minimal
Vapor Pressure ~0.002 kPa (25°C) 0.002 kPa

inhalation risk at RT.

Solubility & Lipophilicity Profile

For drug formulation and extraction protocols, the lipophilicity profile is the governing factor.

e LogP (Octanol/Water): 3.60 — 3.70

o Implication: Highly lipophilic. The compound will partition strongly into organic layers

(DCM, Ethyl Acetate) during extraction.

o Water Solubility: 0.025 — 0.08 g/L (Very Poor)

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6159452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Protocol Adjustment: Aqueous reactions require a co-solvent (THF, DMF) or a phase
transfer catalyst.

o pKa (Acid Dissociation): 4.78 + 0.10[1]

o Implication: At physiological pH (7.4), the molecule exists almost exclusively as the
carboxylate anion (

), increasing its solubility in plasma compared to formulation buffers at pH 4.

Spectroscopic Characterization

To validate the identity of 7,7-dimethyloctanoic acid against its isomers (e.g., 2,2-dimethyl),
use the following diagnostic signals.

Nuclear Magnetic Resonance (NMR)
« -NMR (CDCI3, 400 MHz):

o 0.86 ppm (s, 9H): Strong singlet corresponding to the terminal tert-butyl group (C8, C9,
C10). Note: A 2,2-isomer would show this singlet but with different splitting patterns
downstream.

o 1.15-1.35 ppm (m, 6H): Multiplet envelope for the methylene chain (
).

o 1.55-1.65 ppm (m, 2H): Methylene protons at

o 2.35 ppm (t, J=7.5 Hz, 2H): Triplet for the
-methylene protons (

) adjacent to the carbonyl. Crucial Distinction: In 2,2-dimethyl isomers, this signal is
absent.

o 11.0-12.0 ppm (br s, 1H): Carboxylic acid proton.

Synthesis & Purity Considerations
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Since commercial sources are often mixtures, synthesizing the pure 7,7-isomer is often
required for rigorous SAR (Structure-Activity Relationship) studies.

Recommended Synthesis Route (Malonic Ester
Synthesis)

To ensure the neo-tail is intact:
o Starting Material: 1-Chloro-5,5-dimethylhexane (or corresponding bromide).

o Alkylation: React with Diethyl malonate (

)

o Decarboxylation: Hydrolysis followed by thermal decarboxylation yields pure 7,7-
dimethyloctanoic acid.

Diagram 2: Synthesis & Impurity Logic

This workflow highlights where isomer contamination typically occurs.
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Figure 2: Synthetic pathway for high-purity generation, contrasting with commercial mixture
risks.

Handling, Safety, and Stability
Storage Protocol

» Hygroscopicity: Low. The lipophilic tail protects the acid head, but standard desiccation is
recommended.

o Temperature: Store at room temperature (15-25°C). Refrigeration is acceptable but not
strictly necessary due to high chemical stability.
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e Container: Glass or HDPE. Avoid LDPE for long-term storage due to potential leaching of the
lipophilic acid.

Safety Profile (GHS Classifications)
o Skin Irritation (Category 2): Causes skin irritation.

o Eye Damage (Category 1/2A): Risk of serious eye damage due to acidity and surfactant
properties.

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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